B1580049 L-LEUCINE (13C6,D10,15N)

L-LEUCINE (13C6,D10,15N)

Cat. No.: B1580049
M. Wt: 148.18
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

L-Leucine (13C6,D10,15N) is a stable isotope-labeled variant of the essential branched-chain amino acid L-leucine. It incorporates six carbon-13 (13C) atoms, ten deuterium (2H or D) atoms, and one nitrogen-15 (15N) atom, resulting in a molecular formula of (13CH3)213CH13CH213CH(15NH2)13CO2H and a molecular weight of 138.12 . This compound is primarily used as an internal standard in mass spectrometry (MS)-based metabolomics, proteomics, and tracer studies due to its minimal interference with natural isotopic abundance and high detectability in analytical workflows .

Properties

Molecular Weight

148.18

Purity

98%

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Isotope-Labeled Leucine Compounds

Isotopic Composition and Purity

The isotopic composition and purity of labeled leucine derivatives significantly influence their analytical performance. Key examples include:

Compound Isotopic Labels Purity (Atom %) Key Applications Source
L-Leucine (13C6,D10,15N) 13C6, D10, 15N 97–99% 13C; 97–99% D; 97–99% 15N MS internal standards; tracer studies
L-Leucine (13C6,15N) 13C6, 15N 99% 13C; 99% 15N LAT-1 transporter activity assays
L-Leucine (D10) D10 98% D NMR spectroscopy; metabolic flux analysis
L-Leucine (15N) 15N 98% 15N Nitrogen metabolism studies
L-Leucine (1-13C;15N) 1-13C, 15N 99% 13C; 93–95% 15N Targeted proteomics; enzyme kinetics

Key Observations :

  • Multi-labeled compounds like L-Leucine (13C6,D10,15N) offer superior mass shifts (e.g., M+7 for 13C6,15N ), enhancing resolution in MS detection compared to singly labeled analogs.
  • Deuterium-labeled variants (e.g., D10) may exhibit isotopic exchange or kinetic isotope effects in metabolic studies, unlike 13C/15N labels, which are chemically inert .

Analytical Performance

Sensitivity and Linearity
  • L-Leucine (13C6,D10,15N) : Validated for quantification in dried blood spot (DBS) extracts with limits of quantification (LOQ) <200 nM, comparable to [13C6] anthranilic acid but less sensitive than [2H5][15N] indole-3-acetamide (LOQ = 1 nM) .
  • L-Leucine (13C6,15N) : Used in UPLC-MS/MS for LAT-1 functional testing, demonstrating linearity over a 1–1,200 nM range , similar to [13C11][15N2] L-tryptophan (7.5–75,000 nM) .
Matrix Compatibility
  • Multi-isotopic labels reduce matrix interference. For example, [13C6,15N]-labeled IDAL*NENK improved β-lactoglobulin quantification in dairy allergens via isotope dilution MS .

Stability and Handling

  • Deuterium-labeled compounds (e.g., D10-Leu) require strict storage in inert atmospheres to prevent proton-deuterium exchange .
  • 13C/15N-labeled analogs (e.g., L-Leucine-13C6,15N) are stable at room temperature but degrade above 300°C .

Cost and Availability

  • Multi-labeled compounds are cost-prohibitive for large-scale studies. For example, 0.25 g of L-Leucine (13C6,D10,15N) costs ~18,112 CNY , whereas 0.25 g of L-Leucine (D10) is ~30% cheaper .
  • Uniformly labeled lysine/arginine are often preferred over labeled leucine in proteomics due to lower cost and higher commercial availability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.